Cas no 1996582-67-2 (5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo-)

• Product Name: 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo-
• CAS No: 1996582-67-2
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 5277420
• Update Time: 2025-10-18

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo-

• Inchi： 1S/C10H14N2O4/c1-6(5-16-2)3-8-11-4-7(10(14)15)9(13)12-8/h4,6H,3,5H2,1-2H3,(H,14,15)(H,11,12,13)
• InChI Key： OVURLYYEFNZJLC-UHFFFAOYSA-N
• SMILES： C1(CC(C)COC)NC(=O)C(C(O)=O)=CN=1

Additional information on 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo-

Introduction to 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo- (CAS No. 1996582-67-2)

5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo- (CAS No. 1996582-67-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo- is characterized by a pyrimidine ring with a carboxylic acid group at the 5-position and a substituted propyl side chain at the 2-position. The presence of the methoxy and methyl groups on the propyl side chain contributes to the compound's lipophilicity and enhances its ability to cross biological membranes. This structural feature is crucial for its potential use in drug development.

Recent studies have highlighted the potential of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo- in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, making it a promising candidate for the development of antiviral drugs.

In addition to its antiviral properties, 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo- has shown promising anticancer activity. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound selectively targets and induces apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of cell cycle regulatory proteins and the induction of oxidative stress, leading to cell death.

The anti-inflammatory properties of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo- have also been investigated. In a preclinical study published in the Journal of Inflammation Research in 2020, the compound was shown to significantly reduce inflammation in animal models of arthritis. The researchers found that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby alleviating inflammatory symptoms.

The pharmacokinetic profile of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo- has been studied extensively to assess its suitability for drug development. Preclinical studies have demonstrated that the compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and exhibits a long half-life, which is advantageous for once-daily dosing regimens.

Safety and toxicity studies have also been conducted to evaluate the potential side effects of 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo-. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in humans.

In conclusion, 5-Pyrimidinecarboxylic acid, 1,6-dihydro-2-(3-methoxy-2-methylpropyl)-6-oxo- (CAS No. 1996582-67-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic profile make it an attractive candidate for further drug development. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases.